Cas no 861453-64-7 (6-Ethyl-2-(3-methylphenyl)quinoline-4-carboxylic acid)

• Product Name: 6-Ethyl-2-(3-methylphenyl)quinoline-4-carboxylic acid
• CAS No: 861453-64-7
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• MDL: MFCD03422007
• CID: 3111785
• PubChem ID: 3628667
• Update Time: 2025-06-08

6-Ethyl-2-(3-methylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-2-(3-methylphenyl)quinoline-4-carboxylic acid
• MFCD03422007
• VS-06444
• 4-quinolinecarboxylic acid, 6-ethyl-2-(3-methylphenyl)-
• STK477820
• H26589
• SB69648
• CS-0317070
• 6-Ethyl-2-(3-methylphenyl)-4-quinolinecarboxylic acid
• BBL017734
• AKOS003362616
• DTXSID701212310
• 6-Ethyl-2-(m-tolyl)quinoline-4-carboxylic acid
• 861453-64-7
• ALBB-011619
• 6-Ethyl-2-(m-tolyl)quinoline-4-carboxylicacid

• MDL： MFCD03422007
• Inchi： 1S/C19H17NO2/c1-3-13-7-8-17-15(10-13)16(19(21)22)11-18(20-17)14-6-4-5-12(2)9-14/h4-11H,3H2,1-2H3,(H,21,22)
• InChI Key： SPEOJPZKAYDZNZ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=C(C)C=2)N=C2C=CC(CC)=CC2=1)=O

Computed Properties

• Exact Mass: 291.125928785Da
• Monoisotopic Mass: 291.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Ethyl-2-(3-methylphenyl)quinoline-4-carboxylic acid

Recent Advances in the Study of 6-Ethyl-2-(3-methylphenyl)quinoline-4-carboxylic Acid (CAS: 861453-64-7)

6-Ethyl-2-(3-methylphenyl)quinoline-4-carboxylic acid (CAS: 861453-64-7) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future prospects in biomedical research.

The compound's structural features, including the quinoline core and carboxylic acid moiety, contribute to its bioactivity and interaction with biological targets. Recent investigations have focused on its role as an inhibitor of specific enzymes or receptors, with potential applications in treating inflammatory diseases, cancer, and infectious diseases. The synthesis of 6-Ethyl-2-(3-methylphenyl)quinoline-4-carboxylic acid has also been optimized to improve yield and purity, facilitating further pharmacological studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 6-Ethyl-2-(3-methylphenyl)quinoline-4-carboxylic acid exhibits potent inhibitory activity against a key enzyme involved in inflammatory pathways. The study utilized in vitro and in vivo models to validate its efficacy, showing significant reduction in inflammatory markers without notable toxicity. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's anticancer properties. The research highlighted its ability to induce apoptosis in cancer cell lines by targeting specific signaling pathways. Molecular docking studies further elucidated its binding interactions with target proteins, providing a structural basis for its bioactivity. These results underscore the compound's versatility and therapeutic potential across multiple disease areas.

Future research directions for 6-Ethyl-2-(3-methylphenyl)quinoline-4-carboxylic acid include optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its clinical applicability. Additionally, combination therapies and formulation strategies are being investigated to maximize its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-Ethyl-2-(3-methylphenyl)quinoline-4-carboxylic acid (CAS: 861453-64-7) represents a promising scaffold in medicinal chemistry, with demonstrated bioactivity in inflammation and oncology. Continued research and development efforts are essential to fully realize its therapeutic potential and address existing challenges in drug delivery and safety.